Cas no 112630-77-0 (1-Bromobenzene-13C6)

1-Bromobenzene-13C6 is a stable isotope-labeled compound in which all six carbon atoms are replaced with the 13C isotope. This isotopically enriched variant is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) applications, where it serves as an internal standard or tracer for precise quantitative analysis. Its high isotopic purity ensures minimal interference in studies involving metabolic pathways, reaction mechanisms, or environmental fate analysis. The compound retains the chemical properties of unlabeled 1-bromobenzene, making it suitable for synthetic applications where isotopic labeling is required. Its stability and compatibility with organic solvents further enhance its utility in research and analytical workflows.
1-Bromobenzene-13C6 structure
1-Bromobenzene-13C6 structure
Product Name:1-Bromobenzene-13C6
CAS No:112630-77-0
MF:C6H5Br
MW:162.963829755783
CID:129850
PubChem ID:11298139
Update Time:2025-06-25

1-Bromobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,3,4,5,6-13C6,1-bromo-
    • 1-Bromobenzene-13C6
    • bromo(13C6)benzene
    • BROMOBENZENE (13C6)
    • Benzene-13C6, bromo-
    • BROMOBENZENE-13C6, 99 ATOM % 13C
    • DTXSID60461537
    • AT31071
    • bromo(1,2,3,4,5,6-13C6)cyclohexatriene
    • SCHEMBL1332317
    • J-002804
    • 112630-77-0
    • Bromobenzene-13C6
    • HY-W780150
    • QARVLSVVCXYDNA-IDEBNGHGSA-N
    • CS-0856167
    • Inchi: 1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
    • InChI Key: QARVLSVVCXYDNA-IDEBNGHGSA-N
    • SMILES: Br[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

  • Exact Mass: 161.97759g/mol
  • Monoisotopic Mass: 161.97759g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.547 g/mL at 25 °C
  • Melting Point: −31 °C(lit.)
  • Boiling Point: 156 °C(lit.)
  • Flash Point: 124 °F
  • Refractive Index: n20/D 1.559(lit.)
  • Solubility: Not determined
  • Vapor Pressure: Not available

1-Bromobenzene-13C6 Pricemore >>

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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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Additional information on 1-Bromobenzene-13C6

1-Bromobenzene-13C6: A Comprehensive Overview

1-Bromobenzene-13C6, also known by its CAS number 112630-77-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a brominated derivative of benzene, with the bromine atom attached to the carbon atom at the first position. The inclusion of the 13C6 isotope in its structure makes it particularly valuable for advanced spectroscopic studies and isotopic labeling applications.

The synthesis of 1-Bromobenzene-13C6 typically involves electrophilic substitution reactions, where bromine replaces a hydrogen atom on the benzene ring. This process is highly controlled to ensure the bromine atom occupies the para position relative to other substituents, if any. The use of isotopically enriched carbon atoms in the benzene ring enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, where it serves as a reference compound for accurate chemical shift measurements.

Recent advancements in isotopic labeling techniques have further highlighted the importance of 1-Bromobenzene-13C6 in chemical research. Researchers have utilized this compound to study reaction mechanisms, particularly in aromatic substitution reactions, where the bromine atom acts as a leaving group. The isotopic enrichment allows for precise tracking of carbon atoms during these reactions, providing insights into reaction pathways and intermediates.

In addition to its role in fundamental research, 1-Bromobenzene-13C6 has found applications in the development of novel materials. For instance, it has been employed as a precursor in the synthesis of advanced polymers and organic semiconductors. The bromine substituent facilitates controlled polymerization processes, leading to materials with tailored electronic properties.

The study of 1-Bromobenzene-13C6 has also contributed to our understanding of aromatic chemistry under extreme conditions. Recent experiments conducted at high pressures and temperatures have revealed unique bonding characteristics and reactivity patterns, which have implications for both theoretical and applied chemistry.

In conclusion, 1-Bromobenzene-13C6, with its CAS number 112630-77-0, stands as a pivotal compound in modern chemical research. Its isotopic enrichment and versatile reactivity make it an invaluable tool for advancing our knowledge of organic chemistry and materials science. As research continues to uncover new applications and insights, this compound will undoubtedly remain at the forefront of chemical innovation.

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